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For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC232003 is a potent, cell-permeable small molecule inhibitor of Ubiquitin-like with PHD and

RING Finger domains 1 (UHRF1).[1][2] UHRF1 is a crucial epigenetic regulator, often

overexpressed in various cancers, that plays a key role in maintaining DNA methylation

patterns and silencing tumor suppressor genes.[3][4][5] NSC232003 exerts its effects by

targeting the SET and RING Associated (SRA) domain of UHRF1, thereby disrupting its

interaction with DNA methyltransferase 1 (DNMT1). This interference leads to a reduction in

DNA methylation, making NSC232003 a valuable tool for studying epigenetic regulation and a

potential candidate for anti-cancer drug development.

These application notes provide detailed protocols for key experiments utilizing NSC232003 to

investigate its effects on cellular processes.

Mechanism of Action
NSC232003 functions by fitting into the 5-methylcytosine (5mC) binding pocket of the UHRF1

SRA domain. This binding event competitively inhibits the recognition of hemi-methylated DNA
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by UHRF1, a critical step for the recruitment of DNMT1 to replication forks. The subsequent

disruption of the UHRF1/DNMT1 interaction leads to a global decrease in DNA methylation.

Signaling Pathway
The following diagram illustrates the signaling pathway affected by NSC232003. UHRF1 is a

central node in the epigenetic machinery, interacting with various proteins to maintain gene

silencing. By inhibiting the UHRF1-DNMT1 interaction, NSC232003 initiates a cascade of

events that can lead to the reactivation of tumor suppressor genes and the induction of

apoptosis.
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1. Seed cells on coverslips

2. Treat with NSC232003 or vehicle

3. Fix and permeabilize cells

4. Incubate with primary antibodies
(anti-DNMT1 & anti-UHRF1)

5. Add PLA probes (secondary antibodies
with attached oligonucleotides)

6. Ligation of oligonucleotides
in close proximity

7. Amplification with fluorescently
labeled probes

8. Mount and visualize using
fluorescence microscopy

9. Quantify PLA signals per nucleus

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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